3-Methylbutyrolactone
3-Methylbutyrolactone
3-Methylbutyrolactone belongs to the class of organic compounds known as gamma butyrolactones. Gamma butyrolactones are compounds containing a gamma butyrolactone moiety, which consists of an aliphatic five-member ring with four carbon atoms, one oxygen atom, and bears a ketone group on the carbon adjacent to the oxygen atom. 3-Methylbutyrolactone is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Outside of the human body, 3-methylbutyrolactone can be found in pulses. This makes 3-methylbutyrolactone a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
1679-49-8
VCID:
VC21237780
InChI:
InChI=1S/C5H8O2/c1-4-2-5(6)7-3-4/h4H,2-3H2,1H3
SMILES:
CC1CC(=O)OC1
Molecular Formula:
C5H8O2
Molecular Weight:
100.12 g/mol
3-Methylbutyrolactone
CAS No.: 1679-49-8
Cat. No.: VC21237780
Molecular Formula: C5H8O2
Molecular Weight: 100.12 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-Methylbutyrolactone belongs to the class of organic compounds known as gamma butyrolactones. Gamma butyrolactones are compounds containing a gamma butyrolactone moiety, which consists of an aliphatic five-member ring with four carbon atoms, one oxygen atom, and bears a ketone group on the carbon adjacent to the oxygen atom. 3-Methylbutyrolactone is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Outside of the human body, 3-methylbutyrolactone can be found in pulses. This makes 3-methylbutyrolactone a potential biomarker for the consumption of this food product. |
|---|---|
| CAS No. | 1679-49-8 |
| Molecular Formula | C5H8O2 |
| Molecular Weight | 100.12 g/mol |
| IUPAC Name | 4-methyloxolan-2-one |
| Standard InChI | InChI=1S/C5H8O2/c1-4-2-5(6)7-3-4/h4H,2-3H2,1H3 |
| Standard InChI Key | ALZLTHLQMAFAPA-UHFFFAOYSA-N |
| SMILES | CC1CC(=O)OC1 |
| Canonical SMILES | CC1CC(=O)OC1 |
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